Cas no 736970-78-8 (Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate)

Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate structure
736970-78-8 structure
Product Name:Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
CAS No:736970-78-8
MF:C13H12ClNO2S
MW:281.757881164551
CID:2126121
PubChem ID:58958536
Update Time:2025-04-21

Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
    • 4-Thiazolecarboxylic acid, 2-[(2-chlorophenyl)methyl]-, ethyl ester
    • 736970-78-8
    • DB-307932
    • SCHEMBL5216804
    • ethyl2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
    • BS-32744
    • Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
    • Inchi: 1S/C13H12ClNO2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-5-3-4-6-10(9)14/h3-6,8H,2,7H2,1H3
    • InChI Key: CYWOZMNMBLNAQJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CC1=NC(C(=O)OCC)=CS1

Computed Properties

  • Exact Mass: 281.0277275Da
  • Monoisotopic Mass: 281.0277275Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 403.5±30.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E903563-100mg
Ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
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